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Compound of Interest |

4-bromo-5-fluoro-2,3-dihydro-1H-
Compound Name:

inden-1-one
CAS No.: 935681-01-9
Cat. No.: B1376253

Get Quote

For researchers and professionals in drug development, a profound understanding of the

physicochemical properties of heterocyclic intermediates is paramount. 4-bromo-5-fluoro-1-
indanone is a halogenated derivative of 1-indanone, a bicyclic ketone. The indanone scaffold is
a privileged structure in medicinal chemistry, appearing in various biologically active
compounds.[1] The introduction of halogen atoms—specifically bromine and fluorine—can
significantly modulate a molecule's properties, including metabolic stability, membrane
permeability, and binding affinity to target proteins.[2]

This guide provides a comprehensive technical overview of the expected physical properties of
4-bromo-5-fluoro-1-indanone. As this specific di-substituted compound is not widely cataloged,
this document synthesizes data from analogous structures and outlines the rigorous
experimental protocols required for its full characterization. The focus is on providing a
predictive framework and a practical guide for scientists working with this or similar novel
chemical entities.

Molecular Identity and Structure
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The foundational step in characterizing any chemical compound is to establish its identity
through its molecular structure, formula, and weight.

Molecular Structure

The structure consists of a benzene ring fused to a cyclopentanone ring, with a bromine atom
at position 4 and a fluorine atom at position 5.

Caption: Molecular structure of 4-bromo-5-fluoro-1-indanone.

Core Chemical Properties

The fundamental properties are derived from the compound's atomic composition.

Property Value Source
15115-60-3 (for 4-bromo-1-

CAS Number ) [3]
indanone)

Molecular Formula CoHeBIrFO N/A

Molecular Weight 229.05 g/mol [4]

Exact Mass 227.9586 Da Calculated

Note: CAS number is provided for the closely related 4-bromo-1-indanone as a reference point.
The molecular weight and formula are for the specified di-substituted compound.

Physical and Macroscopic Properties

These properties define the compound's state, appearance, and behavior in various solvents,
which are critical for handling, formulation, and purification.

Appearance and Melting Point

The appearance and melting point are primary indicators of purity. A sharp melting point range
typically signifies a high-purity crystalline solid.

© 2026 BenchChem. All rights reserved. 2/13 Tech Support


https://www.bldpharm.com/products/15115-60-3.html
https://www.chemscene.com/product/1784678-61-0.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1376253?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Compound Appearance Melting Point (°C)
) Orange-brown crystalline
4-Bromo-1-indanone 95-99
powder
5-Fluoro-1-indanone White to yellow crystalline solid 35 - 40

Predicted: Intermediate to

4-bromo-5-fluoro-1-indanone Predicted: Crystalline solid )
higher range

Data for analogs sourced from[2][5].

The presence of both electron-withdrawing halogens and the increased molecular weight
compared to the mono-substituted analogs suggests that 4-bromo-5-fluoro-1-indanone will be a
crystalline solid at room temperature. Its melting point is expected to be distinct from its
precursors.

Solubility Profile

Solubility is dictated by the principle of "like dissolves like." The polar carbonyl group and the
polarizable halogen atoms suggest moderate solubility in polar organic solvents.
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Solvent Class

Predicted Solubility

Rationale

The large, nonpolar aromatic

Water Insoluble core outweighs the polarity of
the C=0 group.
] Strong dipole-dipole
Polar Aprotic (e.g., DMSO, ) ) N
Soluble interactions facilitate
DMF) _ _
dissolution.
) Good dispersion forces and
Chlorinated (e.g., DCM, )
Soluble moderate polarity match the
Chloroform)
solute.
Ethers (e.g., Diethyl Ether, Moderate polarity allows for
Moderately Soluble ) ]
THF) some dissolution.
Hydrogen bonding capability of
Alcohols (e.g., Methanol, ) yered ) Jcap Y
Sparingly Soluble the solvent is not fully matched

Ethanol)

by the solute.

Nonpolar (e.g., Hexanes,

Toluene)

Slightly Soluble to Insoluble

Polarity mismatch between

solute and solvent.

Aqueous Acid/Base

Insoluble

The compound lacks strongly
acidic or basic functional

groups for salt formation.

Spectroscopic Characterization

Spectroscopic techniques provide a fingerprint of the molecule, confirming its structure and

integrity.

Infrared (IR) Spectroscopy

IR spectroscopy identifies functional groups based on their vibrational frequencies. For 4-

bromo-5-fluoro-1-indanone, the most prominent feature will be the carbonyl (C=0) stretch.

o Expected C=0 Stretch: 1690-1710 cm~*. The carbonyl group is conjugated with the aromatic

ring, which lowers its stretching frequency from the typical ~1715 cm~1 for a saturated
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ketone.[6][7]

e Aromatic C=C Stretches: 1450-1600 cm™2.

e C-Br Stretch: 500-600 cm™2.

e C-F Stretch: 1000-1400 cm™2.

 Aliphatic C-H Stretches: 2850-3000 cm™1.

e Aromatic C-H Stretches: 3000-3100 cm~2.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon and hydrogen framework.
e 'HNMR:

o Aliphatic Protons (CH2-CH2): Two triplets are expected around o 2.5-3.5 ppm. The protons
closer to the carbonyl group (at C2) will be further downfield.[8][9]

o Aromatic Protons: Two protons will be present on the aromatic ring. Their chemical shifts
(expected & 7.0-8.0 ppm) and coupling patterns will be influenced by the adjacent bromo
and fluoro substituents. The fluorine atom will cause additional splitting (H-F coupling).

e BC NMR:

o Carbonyl Carbon (C=0): A characteristic peak is expected far downfield, around & 190-205
ppm.[10]

o Aromatic Carbons: Peaks will appear in the  110-160 ppm region. The carbons directly
bonded to fluorine and bromine will show large shifts and, in the case of fluorine, C-F
coupling.

o Aliphatic Carbons: Two peaks are expected in the d 25-45 ppm range.

Mass Spectrometry (MS)
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Mass spectrometry determines the molecular weight and can reveal structural information

through fragmentation patterns.

e Molecular lon (M*): The most critical diagnostic feature will be the isotopic pattern of
bromine. Bromine has two major isotopes, 7°Br and 8!Br, in nearly a 1:1 natural abundance.
[11][12] This results in two molecular ion peaks of almost equal intensity, separated by 2 m/z
units (M* and M+2). This pattern is a definitive indicator of a mono-brominated compound.
[12][13]

Experimental Protocols

To ensure scientific integrity, all physical properties must be determined using validated

experimental methods.

Workflow for Physicochemical Characterization
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Caption: Standard workflow for the physical characterization of a novel compound.
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Protocol: Melting Point Determination

This protocol uses the capillary method, which is standard for organic solids.[14]

Sample Preparation: Ensure the sample is completely dry. Place a small amount of the
crystalline powder on a watch glass and finely crush it with a spatula.[15]

Loading: Tap the open end of a capillary tube into the powder to collect a small amount of
sample. Invert the tube and tap it gently on the benchtop to cause the solid to fall to the
closed end. The packed sample height should be 2-3 mm for an accurate reading.[16]

Apparatus Setup: Place the capillary tube into the heating block of a melting point apparatus.

Rapid Determination (Optional): If the melting point is unknown, heat the sample at a rapid
rate (10-20 °C/min) to find an approximate range.[17]

Accurate Determination: Using a fresh sample, heat rapidly to about 20 °C below the
approximate melting point found in the previous step. Then, reduce the heating rate to 1-2 °C
per minute.[16]

Recording the Range: Record the temperature at which the first droplet of liquid appears
(T1). Continue heating slowly and record the temperature at which the entire sample
becomes a clear liquid (T2). The melting point is reported as the range T1-T2.

Protocol: Solubility Classification

This procedure systematically determines the solubility of the compound in different solvents to

classify its properties.[18][19]

Setup: Label a series of small test tubes for each solvent to be tested (Water, 5% HCI, 5%
NaOH, Ethanol, Dichloromethane, Hexane).

Measurement: Add approximately 20-30 mg of the compound to each test tube.

Solvent Addition: Add 1 mL of the first solvent (e.g., water) to the corresponding tube.

Mixing: Vigorously shake or vortex the tube for 30-60 seconds.
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» Observation: Observe the sample. If it dissolves completely, it is "soluble.” If it remains
unchanged, it is "insoluble.” If some dissolves, it is "partially soluble.”

o Systematic Testing: Based on a standard solubility flowchart, proceed to the next solvent. For
a neutral, water-insoluble compound like 4-bromo-5-fluoro-1-indanone, tests in aqueous acid
and base are expected to be negative, confirming the absence of ionizable groups.

Caption: Decision workflow for classifying a compound based on solubility.

Safety and Handling

As with any halogenated organic compound, appropriate safety precautions are essential.

e General Handling: Handle in a well-ventilated area or a chemical fume hood. Avoid
generating dust.[20]

» Personal Protective Equipment (PPE): Wear safety glasses with side shields, chemical-
resistant gloves (e.g., nitrile), and a lab coat.[21]

o Hazards: Expected to cause skin and serious eye irritation. May cause respiratory irritation if
inhaled as dust.[20][22][23]

o Storage: Store in a tightly closed container in a cool, dry place away from strong oxidizing
agents.[20]

Conclusion

4-bromo-5-fluoro-1-indanone represents a valuable but specialized chemical intermediate.
While specific experimental data is sparse, a robust profile of its physical properties can be
predicted based on established chemical principles and data from analogous structures. This
guide provides the foundational knowledge and detailed experimental protocols necessary for a
researcher to fully characterize this compound. Rigorous application of these methods—from
melting point determination to comprehensive spectroscopic analysis—is essential for
confirming its identity, purity, and suitability for applications in drug discovery and materials

science.
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Sources

e 1. Page loading... [guidechem.com]

e 2. pdf.benchchem.com [pdf.benchchem.com]

e 3. 15115-60-3|4-Bromo-1-indanone|BLD Pharm [bldpharm.com]
e 4. chemscene.com [chemscene.com]

e 5. nbinno.com [nbinno.com]

e 6. spectroscopyonline.com [spectroscopyonline.com]

e 7. orgchemboulder.com [orgchemboulder.com]

e 8. rsc.org [rsc.org]

e 9. 1-Indanone(83-33-0) 1H NMR [m.chemicalbook.com]

e 10. chem.libretexts.org [chem.libretexts.org]

© 2026 BenchChem. All rights reserved. 11/13 Tech Support


https://www.benchchem.com/product/b1376253?utm_src=pdf-custom-synthesis#bc-rfq
https://www.guidechem.com/question/how-to-synthesize-4-bromo-1-in-id147305.html
https://pdf.benchchem.com/1345/An_In_depth_Technical_Guide_to_5_Fluoro_1_indanone_Properties_Synthesis_and_Applications.pdf
https://www.bldpharm.com/products/15115-60-3.html
https://www.chemscene.com/product/1784678-61-0.html
https://www.nbinno.com/article/pharmaceutical-intermediates/understanding-4-bromo-1-indanone-properties-chemical-synthesis-applications-iy
https://www.spectroscopyonline.com/view/carbonyl-group-part-i-introduction
https://orgchemboulder.com/Spectroscopy/irtutor/ketonesir.shtml
https://www.rsc.org/suppdata/d2/nj/d2nj02845j/d2nj02845j1.pdf
https://m.chemicalbook.com/SpectrumEN_83-33-0_1HNMR.htm
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(OpenStax)/19%3A_Aldehydes_and_Ketones-_Nucleophilic_Addition_Reactions/19.14%3A_Spectroscopy_of_Aldehydes_and_Ketones
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1376253?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e 11.
e 12.
e 13.
o 14.
e 15.
e 16.
e 17.
e 18.
e 19.
e 20.
o 21.
o« 22.
o 23.

chem.libretexts.org [chem.libretexts.org]
chem.libretexts.org [chem.libretexts.org]
youtube.com [youtube.com]

westlab.com [westlab.com]

chem.libretexts.org [chem.libretexts.org]
chem.libretexts.org [chem.libretexts.org]
jan.ucc.nau.edu [jan.ucc.nau.edu]
uomustansiriyah.edu.ig [uomustansiriyah.edu.iq]
uomustansiriyah.edu.ig [uomustansiriyah.edu.iq]
fishersci.com [fishersci.com]

tcichemicals.com [tcichemicals.com]
assets.thermofisher.com [assets.thermofisher.com]

fishersci.com [fishersci.com]

 To cite this document: BenchChem. [Introduction: The Significance of Substituted
Indanones]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1376253/docs#introduction-the-significance-of-
substituted-indanones]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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